Cas no 1247899-26-8 (4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 1247899-26-8
• MF: C₈H₁₃BrN₂O₂S
• MW: 281.170019865036
• CID: 4580667
• PubChem ID: 62128592
• Update Time: 2025-10-19

4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole, 4-bromo-3,5-dimethyl-1-[2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C8H13BrN2O2S/c1-6-8(9)7(2)11(10-6)4-5-14(3,12)13/h4-5H2,1-3H3
• InChI Key： YTEZQBFXBJYAOE-UHFFFAOYSA-N
• SMILES： N1(CCS(C)(=O)=O)C(C)=C(Br)C(C)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 436.8±45.0 °C at 760 mmHg
• Flash Point: 77.5±25.9 °C

4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8)

The compound 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazole derivative is of particular interest due to its potential applications in drug discovery and development, especially as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have explored its chemical properties, biological activities, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the most notable findings in recent research is the role of this compound in modulating specific biological pathways. Studies have demonstrated that 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole exhibits promising activity as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting protein kinases, which are critical in cell signaling and proliferation. The compound's unique structural features, including the bromo substituent and methanesulfonylethyl group, contribute to its binding affinity and selectivity.

In addition to its biological activity, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. Researchers have developed novel catalytic systems and optimized reaction conditions to enhance yield and purity, as reported in a 2024 article in Organic Process Research & Development. These innovations are crucial for facilitating its use in large-scale pharmaceutical manufacturing and further exploration of its therapeutic potential.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated the energetics of binding and the influence of substituents on its pharmacological profile. Such studies are instrumental in guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps through in vivo studies and preclinical evaluations. For example, a recent preclinical trial investigated the compound's bioavailability and metabolic stability, revealing areas for further optimization to improve its drug-like properties. These efforts are critical for advancing the compound toward clinical applications.

In conclusion, 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural and functional attributes, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for future drug development. Continued research into its mechanisms and applications will likely yield further breakthroughs, offering new opportunities for therapeutic innovation.